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Compound of Interest

Compound Name: Isobutyl anthranilate

Cat. No.: B1582101

Isobutyl anthranilate (isobutyl 2-aminobenzoate) is an organic compound classified as an
anthranilate ester, derived from the reaction of anthranilic acid and isobutyl alcohol.[1] With the
chemical formula C11H1sNOz, this aromatic ester is a cornerstone in the flavor and fragrance
industries, prized for its characteristic sweet, fruity, grape-like aroma with floral nuances.[2][3]
[4] While its primary commercial application lies in perfumery and as a food flavoring agent, its
chemical structure and the broader biological activities of anthranilate derivatives make it a
molecule of interest for researchers in diverse scientific fields.[1]

This guide, designed for researchers, scientists, and drug development professionals, provides
a comprehensive technical overview of isobutyl anthranilate. We will delve into its
fundamental chemical and physical properties, explore detailed synthesis and purification
protocols, discuss analytical methods for its characterization, and survey its applications and
regulatory status. The narrative emphasizes the causality behind methodological choices,
grounding theoretical knowledge in practical, field-proven insights.

Physicochemical Profile

Understanding the fundamental properties of isobutyl anthranilate is critical for its synthesis,
handling, and application. The compound typically presents as a colorless to pale yellow or
brown liquid.[1][5] It is stable under normal conditions but can be sensitive to air and light and
may hydrolyze under acidic or basic conditions.[1][3][6] Its solubility profile is characteristic of
many organic esters; it is practically insoluble in water but soluble in organic solvents like
ethanol and various oils.[1][5]
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A summary of its key quantitative properties is presented below.

Property Value Source(s)
CAS Number 7779-77-3 [11[2117]
Molecular Formula C11H1sNO2 [1][5]
Molecular Weight 193.24 g/mol [1][5]
2-methylpropyl 2-
IUPAC Name ) yipropy [5]
aminobenzoate
Appearance Colorless to pale yellow liquid [11[2][5]
Sweet, fruity, floral, grape, and
Odor [11[3][4]
berry notes
N ] ~169-170 °C at 13.50 mm Hg;
Boiling Point [21151[7]
~118-122 °C at 3.00 mm Hg
) ~1.057 - 1.063 g/cm? at 20-25
Density [21[5]

°C

Refractive Index

~1.534 - 1.540 at 20 °C

[2][5]

Flash Point ~100 °C (212 °F) [7]
N Insoluble in water; soluble in
Solubility _ [1][5]
ethanol and oils
logP (o/w) 3.45 [2][3]

Synthesis Methodologies: From Bench to

Biocatalysis

The synthesis of isobutyl anthranilate is primarily achieved through esterification. The choice

of method depends on factors such as desired yield, purity, cost, and environmental

considerations.

Acid-Catalyzed Fischer Esterification
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This is the most traditional and straightforward method for producing isobutyl anthranilate.[1]
The reaction involves heating anthranilic acid with an excess of isobutyl alcohol under reflux in
the presence of a strong acid catalyst, such as sulfuric acid (H2SOa4) or hydrochloric acid (HCI).

[1]
Causality of Experimental Design:

o Acid Catalyst: The catalyst's role is to protonate the carbonyl oxygen of the carboxylic acid
group on anthranilic acid. This protonation increases the electrophilicity of the carbonyl
carbon, making it more susceptible to nucleophilic attack by the hydroxyl group of isobutyl
alcohol.

o Reflux Conditions: The reaction is typically performed at the boiling point of the alcohol. This
elevated temperature provides the necessary activation energy for the reaction to proceed at
a reasonable rate and helps to remove the water byproduct, driving the equilibrium towards
the formation of the ester, in accordance with Le Chéatelier's principle.

o Excess Alcohol: Using an excess of isobutyl alcohol also helps to shift the reaction
equilibrium to favor the product side, maximizing the conversion of the more expensive
anthranilic acid.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1582101?utm_src=pdf-body
https://www.evitachem.com/product/evt-299231
https://www.evitachem.com/product/evt-299231
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

Anthranilic Acid .
Esterification

Isobutyl Alcohol
Conditions  __l___________ Isobutyl Anthranilate Water (byproduct)
I

L catalyzes

H2S0a4 (catalyst)

drives reaction

Reflux (Heat) [--—f—--—-—-==-=—====-==——--- !

Click to download full resolution via product page
Caption: Acid-catalyzed Fischer esterification of isobutyl anthranilate.
Protocol: Synthesis via Fischer Esterification
e Setup: Equip a round-bottom flask with a reflux condenser and a heating mantle.

o Charging Reactants: To the flask, add anthranilic acid (1.0 eq), isobutyl alcohol (3.0-5.0 eq),
and a catalytic amount of concentrated sulfuric acid (approx. 1-2% of the total mass).

¢ Reaction: Heat the mixture to reflux and maintain for 4-8 hours. Monitor the reaction
progress using Thin Layer Chromatography (TLC).

o Workup: After cooling, neutralize the excess acid with a saturated sodium bicarbonate
solution.

o Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with a
suitable organic solvent (e.g., diethyl ether or ethyl acetate).
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 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate the solvent using a rotary evaporator. The crude product is then purified by
vacuum distillation to yield pure isobutyl anthranilate.

Chemoenzymatic Synthesis

An increasingly popular alternative is the use of enzymes, particularly lipases, to catalyze the
esterification.[1] This approach offers high selectivity under mild reaction conditions, which is
environmentally advantageous.[1] Lipases like Candida antarctica lipase B (CalB) have shown
high specificity for anthranilate substrates.[1]

Causality of Experimental Design:

o Enzyme Catalyst: Lipases operate under mild temperatures (e.g., 40-50 °C) and neutral pH,
which prevents the degradation of sensitive functional groups and reduces the formation of
byproducts often seen in acid-catalyzed reactions.[1]

o Immobilization: Immobilizing the enzyme on a solid support allows for easy separation from
the reaction mixture and reuse of the catalyst, improving process economics.

e Solvent System: The choice of solvent (e.g., hexane) or a solvent-free system can influence
enzyme stability and activity. Maintaining optimal water activity (aw) is crucial for maximizing
lipase catalytic turnover.[1]

Analytical Characterization and Quality Control

A self-validating protocol for product verification is essential. The identity and purity of
synthesized isobutyl anthranilate are typically confirmed using a combination of
chromatographic and spectroscopic techniques.

Workflow: Synthesis to Certified Product
Caption: Workflow for the synthesis and quality control of isobutyl anthranilate.
Key Analytical Techniques:

o Gas Chromatography-Mass Spectrometry (GC-MS): This is the gold standard for identifying
and quantifying volatile compounds like isobutyl anthranilate. The retention time from the
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GC provides a preliminary identification, while the mass spectrum offers a unique molecular
fingerprint, confirming the structure by matching the fragmentation pattern with a known
standard. Purity is determined by the relative area of the product peak.

Fourier-Transform Infrared Spectroscopy (FTIR): IR spectroscopy is used to confirm the
presence of key functional groups. The spectrum of isobutyl anthranilate will show
characteristic peaks for the N-H stretches of the primary amine, C=0 stretch of the ester, and
C-O stretches.[5]

Refractive Index: Measuring the refractive index is a quick and simple physical test to check
the purity of the liquid product against the established standard (1.534-1.540 @ 20°C).[2][5]

Applications in Industry and Research

Flavor and Fragrance: The primary application of isobutyl anthranilate is as a synthetic
flavoring substance and fragrance ingredient.[7][8] It is used to impart grape, berry, and floral
notes to a wide range of products including candies, beverages, chewing gum, and
perfumes.[1][9]

Bird Repellency: Like its methyl and ethyl counterparts, isobutyl anthranilate derivatives
have been investigated for their properties as bird repellents.[1] These compounds act as
sensory irritants to birds without causing long-term harm.[10]

Precursor in Chemical Synthesis: Anthranilate esters are valuable intermediates in organic
synthesis. The amine group can be diazotized to form a highly reactive benzyne
intermediate, which can then be used in various cycloaddition and substitution reactions.[10]
Furthermore, the amine can react with aldehydes to form Schiff bases, many of which are
themselves used in the fragrance industry.[10]

Safety and Regulatory Status

Isobutyl anthranilate has been evaluated for safety by international regulatory bodies.

Toxicity Profile: It is classified as harmful if swallowed and causes skin and serious eye
irritation.[11][12] It may also cause an allergic skin reaction.[12] Standard personal protective
equipment (PPE), including gloves and eye protection, should be worn during handling.[12]
The compound is not classified as a mutagen, carcinogen, or reproductive toxicant.[12]
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e Regulatory Approval: The Joint FAO/WHO Expert Committee on Food Additives (JECFA)
evaluated isobutyl anthranilate and concluded that there is "no safety concern at current
levels of intake when used as a flavouring agent".[5][8][13] It is listed by the Flavor and
Extract Manufacturers Association (FEMA) with the number 2182.[5][8]

Conclusion and Future Outlook

Isobutyl anthranilate remains a vital molecule in the flavor and fragrance industry due to its
unique organoleptic properties. While classical chemical synthesis is well-established, the
future of its production will likely see a greater shift towards chemoenzymatic processes that
offer enhanced sustainability and efficiency. For researchers, the broader class of anthranilates
continues to present opportunities for exploration, from developing novel materials to
investigating the biological activities of new derivatives. A thorough understanding of its
synthesis, properties, and safety, as outlined in this guide, is the foundation for both its effective
application and future innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Buy Isobutyl anthranilate (EVT-299231) | 7779-77-3 [evitachem.com]

. parchem.com [parchem.com]

. Isobutyl anthranilate CAS#: 7779-77-3 [m.chemicalbook.com]

. isobutyl anthranilate [flavscents.com]

. Isobutyl anthranilate | CL1H15NO2 | CID 24515 - PubChem [pubchem.ncbi.nim.nih.gov]
. Isobutyl anthranilate | 7779-77-3 [chemicalbook.com]

. isobutyl anthranilate, 7779-77-3 [thegoodscentscompany.com]

. JECFA Evaluations-ISOBUTYL ANTHRANILATE- [inchem.org]

°
(o] [e0] ~ (o)) )] EaN w N -

. Showing Compound Isobutyl anthranilate (FDB013696) - FooDB [foodb.ca]

e 10. Methyl anthranilate - Wikipedia [en.wikipedia.org]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1582101?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-anthranilate
https://www.inchem.org/documents/jecfa/jeceval/jec_1169.htm
https://apps.who.int/food-additives-contaminants-jecfa-database/Home/Chemical/4841
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-anthranilate
https://www.inchem.org/documents/jecfa/jeceval/jec_1169.htm
https://www.benchchem.com/product/b1582101?utm_src=pdf-body
https://www.benchchem.com/product/b1582101?utm_src=pdf-custom-synthesis
https://www.evitachem.com/product/evt-299231
https://parchem.com/chemical-supplier-distributor/isobutyl-anthranilate-010262
https://m.chemicalbook.com/ProductChemicalPropertiesCB5189506_EN.htm
https://flavscents.com/library/material/1822087ec5/a
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-anthranilate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5189506.htm
http://www.thegoodscentscompany.com/data/rw1008001.html
https://www.inchem.org/documents/jecfa/jeceval/jec_1169.htm
https://foodb.ca/compounds/FDB013696
https://en.wikipedia.org/wiki/Methyl_anthranilate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 11. Isobutyl anthranilate price,buy Isobutyl anthranilate - chemicalbook [chemicalbook.com]
e 12. chemos.de [chemos.de]
e 13. WHO | JECFA [apps.who.int]

 To cite this document: BenchChem. [Introduction: Unveiling a Versatile Aromatic Ester].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582101#isobutyl-anthranilate-literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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